Cas no 2138128-00-2 (2H-Indol-2-one, 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl-)

• Product Name: 2H-Indol-2-one, 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl-
• CAS No: 2138128-00-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5260499
• Update Time: 2025-05-23

2H-Indol-2-one, 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl-

• Inchi： 1S/C11H14N2O/c1-11(2)8-5-3-4-7(6-12)9(8)13-10(11)14/h3-5H,6,12H2,1-2H3,(H,13,14)
• InChI Key： PECOYGRTDPMKNF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2CN)C(C)(C)C1=O

Additional information on 2H-Indol-2-one, 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl-

Compound CAS No 2138128-00-2: 2H-Indol-2-one, 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl

The compound with CAS No 2138128-00-2, commonly referred to as 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl-2H-indol-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the indole family of heterocyclic compounds, which are widely studied for their diverse biological activities and potential applications in drug discovery.

The indole ring system is a fundamental structural motif in many natural products and synthetic drugs. In this compound, the indole ring is modified with a dimethyl group at position 3 and an aminomethyl group at position 7. These substituents play a crucial role in determining the compound's physical properties, biological activity, and potential for further functionalization.

Recent studies have highlighted the importance of indole derivatives in various therapeutic areas, including cancer treatment, neurodegenerative diseases, and inflammation. The dimethyl substitution at position 3 contributes to the molecule's stability and lipophilicity, which are desirable properties for drug candidates. Additionally, the aminomethyl group at position 7 provides a site for further chemical modification, enabling the exploration of diverse bioisosteres and prodrug strategies.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and enzymatic catalysis. Researchers have recently developed more efficient and environmentally friendly approaches to synthesize this compound, leveraging advancements in green chemistry principles. These methods not only improve yield but also reduce the environmental footprint associated with its production.

The biological activity of 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl-2H-indol-2-one has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its ability to inhibit certain oncogenic pathways makes it a promising candidate for anticancer drug development.

In addition to its pharmacological applications, this compound has shown potential in materials science as a precursor for advanced materials such as polymers and nanoparticles. The indole core's unique electronic properties make it an attractive building block for constructing functional materials with tailored properties.

The latest research also explores the use of this compound in bioconjugation chemistry. By exploiting the reactivity of the aminomethyl group, researchers have successfully conjugated this molecule with various biomolecules such as antibodies and peptides. These bioconjugates hold great promise for targeted drug delivery systems and diagnostic applications.

In conclusion, 7-(aminomethyl)-1,3-dihydro-3,3-dimethyl-2H-indol-2-one (CAS No 2138128-00-2) is a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure and tunable properties make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific discovery and technological innovation.